Cas no 58734-57-9 (3-Methoxybenzenesulfonamide)

• Product Name: 3-Methoxybenzenesulfonamide
• CAS No: 58734-57-9
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• MDL: MFCD08704579
• CID: 89995
• PubChem ID: 14763060
• Update Time: 2025-05-19

3-Methoxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Methoxybenzenesulfonamide
• 3-methoxybenzene-1-sulfonamide
• 3-methoxy-benzenesulfonic acid amide
• 3-methoxybenzenesulphonamide
• 3-Methoxy-benzolsulfonsaeure-amid
• 3-Sulphamoylanisole
• Benzenesulfonamide,3-methoxy
• VBKIEQKVSHDVGH-UHFFFAOYSA-N
• 3-(Aminosulphonyl)anisole
• AKOS005254668
• FT-0647477
• EN300-59542
• G8F
• DTXSID10563752
• benzenesulfonamide, 3-methoxy-
• SCHEMBL792467
• m-methoxybenzolsulfonamid
• MFCD08704579
• m-Methoxybenzensulfonamid
• Z234895027
• PS-4457
• 3-Methoxybenzenesulfonamide, AldrichCPR
• 58734-57-9
• CS-0252242
• (4S)-N-(TERT-BUTYLDIMETHYLSILYL)AZETIDIN-2-ONE-4-CARBOXYLICACID
• BBL102617
• DB-072517
• G85813
• STL556420

• MDL： MFCD08704579
• Inchi： 1S/C7H9NO3S/c1-11-6-3-2-4-7(5-6)12(8,9)10/h2-5H,1H3,(H2,8,9,10)
• InChI Key： VBKIEQKVSHDVGH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 187.03000
• Monoisotopic Mass: 187.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.314
• Melting Point: 131-133°C
• Boiling Point: 363.9 °Cat760mmHg
• Flash Point: 173.9 °C
• Refractive Index: 1.553
• PSA: 77.77000
• LogP: 2.12370

3-Methoxybenzenesulfonamide Security Information

• Safety Instruction： S26; S37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Additional information on 3-Methoxybenzenesulfonamide

3-Methoxybenzenesulfonamide (CAS No. 58734-57-9): An Overview of Its Properties, Applications, and Recent Research

3-Methoxybenzenesulfonamide (CAS No. 58734-57-9) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-methoxybenzenesulfonamide, is characterized by its unique molecular structure, which includes a sulfonamide group and a methoxy substituent on the benzene ring. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and other chemical products.

The molecular formula of 3-Methoxybenzenesulfonamide is C₇H₈N₂O₃S, and its molecular weight is 192.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it easy to handle in laboratory settings and facilitate its use in various chemical reactions.

In terms of its chemical reactivity, 3-Methoxybenzenesulfonamide exhibits typical behavior for compounds containing sulfonamide groups. It can undergo nucleophilic substitution reactions, making it useful as a building block for the synthesis of more complex molecules. Additionally, the presence of the methoxy group on the benzene ring can influence the electronic properties of the molecule, affecting its reactivity in different chemical environments.

The biological significance of 3-Methoxybenzenesulfonamide has been explored in several recent studies. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the ability of 3-Methoxybenzenesulfonamide to inhibit the activity of carbonic anhydrase enzymes, which are implicated in conditions such as glaucoma and epilepsy. The results showed that 3-Methoxybenzenesulfonamide exhibited potent inhibitory activity against these enzymes, suggesting its potential as a lead compound for the development of new therapeutic agents.

Another area where 3-Methoxybenzenesulfonamide has shown promise is in cancer research. A study published in the Cancer Research Journal in 2022 explored the antiproliferative effects of this compound on various cancer cell lines. The researchers found that 3-Methoxybenzenesulfonamide selectively inhibited the growth of cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity makes it an attractive candidate for further development as an anticancer agent.

In addition to its potential therapeutic applications, 3-Methoxybenzenesulfonamide has also been studied for its use in materials science. A recent study published in the Journal of Materials Chemistry investigated the use of this compound as a functional monomer for the synthesis of advanced polymers with enhanced mechanical and thermal properties. The results demonstrated that polymers containing 3-Methoxybenzenesulfonamide units exhibited improved stability and performance compared to traditional polymers.

The environmental impact of 3-Methoxybenzenesulfonamide has also been a subject of interest. A study published in the Environmental Science & Technology journal in 2021 evaluated the biodegradability and ecotoxicity of this compound. The findings indicated that 3-Methoxybenzenesulfonamide is readily biodegradable under aerobic conditions and exhibits low ecotoxicity, making it a more environmentally friendly option compared to some other organic compounds used in industrial processes.

In conclusion, 3-Methoxybenzenesulfonamide (CAS No. 58734-57-9) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and environmental studies. Its unique chemical structure and favorable biological properties make it an important molecule for further investigation and development. As research continues to uncover new insights into its potential uses and benefits, 3-Methoxybenzenesulfonamide is likely to play an increasingly significant role in various scientific and industrial fields.